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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

Essential Safety and Handling Guide for 1-
Methoxyheptane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Methoxyheptane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and

compliant use of this chemical.

Hazard Identification and Classification
1-Methoxyheptane is classified as harmful if inhaled and is toxic to aquatic life with long-

lasting effects. It is a combustible liquid, and its vapors are heavier than air, which may spread

along floors. Vapors can form explosive mixtures with air upon intense heating.

GHS Hazard Statements:

H332: Harmful if inhaled.

H411: Toxic to aquatic life with long lasting effects.

GHS Precautionary Statements:

P261: Avoid breathing mist or vapours.

P271: Use only outdoors or in a well-ventilated area.
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P273: Avoid release to the environment.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

P391: Collect spillage.

P501: Dispose of contents/ container to an approved waste disposal plant.

Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [1][2]

Physical State Liquid

Boiling Point 150.5°C at 760 mmHg [1]

Flash Point 35.8°C [1]

Density 0.78 g/cm³ [1]

Vapor Pressure 4.87 mmHg at 25°C [1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for the safe handling of 1-Methoxyheptane. The

following table summarizes the recommended equipment.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face

Wear tightly fitting safety

goggles or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

To protect against splashes

that can cause eye irritation.

Skin Protection

Wear appropriate protective

gloves (e.g., Solvex, neoprene,

viton, butyl, buna, natural

latex) and clothing to prevent

skin exposure.[3][4]

To prevent skin contact and

irritation.[5]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood.[4] If vapors or aerosols

are generated, respiratory

protection is required.

To prevent inhalation, which is

harmful.

Handling and Storage
Handling: Always work under a chemical fume hood. Avoid inhaling the substance or mixture

and prevent the generation of vapors and aerosols. Wash hands thoroughly after handling.[3]

[4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store

away from heat, sparks, open flames, and hot surfaces.[5]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water or shower. If

irritation persists, get medical attention.[6]

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. If irritation persists, seek medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.

Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[6]

Spill and Disposal Plan
Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition.[5] Use personal protective equipment.[3] Cover drains to prevent entry into

waterways. Contain and collect the spillage with a non-combustible absorbent material (e.g.,

sand, silica gel, universal binder).[3] Place the collected material in a suitable, closed container

for disposal.[3]

Waste Disposal

Dispose of 1-Methoxyheptane and its container as hazardous waste in accordance with local,

regional, and national regulations.[7] Do not mix with other waste. Leave the chemical in its
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original container. Empty containers should be handled as the product itself. Contact a licensed

professional waste disposal service for proper disposal.

Workflow for Chemical Spill Response
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbents, cover drains)

Collect Absorbed Material

Place in Labeled Hazardous
Waste Container

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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